PF-7006

• Molecular Formula: C22H26N8O2
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C22H26N8O2/c1-14-17(2-3-18(25-14)30-6-10-32-11-7-30)27-22-28-20-19(15(12-23)13-24-20)21(29-22)26-16-4-8-31-9-5-16/h2-3,13,16H,4-11H2,1H3,(H3,24,26,27,28,29)
• InChIKey: BXNPMKUGMSFVIC-UHFFFAOYSA-N

Researchers studying mitotic checkpoint control require potent, selective Mps1 inhibitors with validated in vivo toxicity profiles-a gap for most analogs. PF-7006 provides a benchmark solution with published data. - Sub-nanomolar biochemical potency (Ki 0.27 nM) and cellular IC50 of 2.5 nM in MDA-MB-468 cells. - Fully characterized PK/PD, dose-limiting neutropenia, and GI toxicity for mitoprotection studies. - Demonstrated synthetic lethality in Rb1-deficient vs. Rb1-competent isogenic models. Supplied as a high-purity research tool.

PF-7006: Mps1/TTK Inhibitor Overview

PF-7006 is a synthetic, ATP-competitive inhibitor of the mitotic checkpoint kinase Mps1 (also known as TTK). It was developed as one of a pair of highly selective, extremely potent Mps1 inhibitors designed to probe the catalytic function of Mps1 in tumor cell survival and normal physiology [1]. Characterized in a seminal PLoS ONE study, PF-7006 exhibits a Ki of 0.27 nM and a cellular IC50 of 2.5 nM against Mps1 in MDA-MB-468 triple-negative breast cancer (TNBC) cells, positioning it among the most potent Mps1 inhibitors reported [1].

Pathway Study Mps1/TTK mitotic checkpoint inhibition research

Target Engagement Cellular target modulation (pHH3-Ser10) in TNBC models

Model Context Rb1-status-dependent cytotoxicity research in isogenic systems

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source

PF-7006 vs. Other Mps1 Inhibitors

Although several Mps1 inhibitors share the same nominal target, the specific combination of sub-nanomolar biochemical affinity, cellular target engagement (pHH3-Ser10 modulation), and a fully characterized in vivo efficacy-toxicity profile is unique to PF-7006. Direct data show that closely related analogs, such as PF-3837, exhibit similar in vitro potency but likely divergent pharmacokinetic and toxicological signatures that were not reported with the same granularity [1]. The detailed disclosure of PF-7006's dose-limiting body weight loss, gastrointestinal toxicity, and neutropenia at efficacious doses is a critical differentiator, as it establishes a quantitative foundation for mitoprotection studies with CDK4/6 inhibitors that cannot be assumed for other Mps1 inhibitors without equivalent published evidence [1].

Analog profile Closely related analogs (e.g., PF-3837) may exhibit divergent in vivo tolerability and PK profiles without equivalent published granularity.

Toxicity benchmark Other Mps1 inhibitors lack the quantitative dose-limiting toxicity characterization needed for mitoprotection study design.

Model transfer Cellular selectivity and in vivo pharmacology endpoints may not transfer directly to alternative Mps1 inhibitors without equivalent validation.

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source

PF-7006: Quantitative Evidence

Mps1 Affinity vs. NMS-P715

PF-7006 demonstrates a 3.7-fold tighter binding affinity for the Mps1 catalytic domain compared to the ATP-competitive inhibitor NMS-P715, as measured by their respective Ki values [1][2].

Mps1 Affinity vs. NMS-P715

Cross-study comparable

PF-7006 Ki: 0.27 nM vs. NMS-P715 Ki: 0.99 nM (3.7-fold tighter binding)

Supports Mps1 affinity comparison context

Assay conditions differ between studies; mobility shift vs. unspecified biochemical assay

Evidence Dimension	Mps1 binding affinity (Ki)
Target Compound Data	0.27 nM
Comparator Or Baseline	NMS-P715: 0.99 nM
Quantified Difference	3.7-fold improvement in Ki for PF-7006
Conditions	PF-7006: Mobility shift assay with 5 nM Mps1 catalytic domain (aa 510-857) at Km-level ATP (60 μM). NMS-P715: Biochemical assay, conditions not specified.

Why This Matters

A sub-nanomolar Ki confirms that PF-7006 belongs to the highest potency tier for Mps1 inhibition, which may be critical for studies requiring complete target engagement at low nanomolar concentrations.

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source
• [2] Sigma-Aldrich. NMS-P715 Datasheet. Accessed via www-cq.sigmaaldrich.cn. View Source

Cellular Mps1 Engagement vs. NMS-P715

In a cellular context, PF-7006 is 72.8-fold more potent at abrogating Mps1 activity in MDA-MB-468 TNBC cells than the reported general cellular IC50 for NMS-P715 against Mps1 in a different cellular assay [1][2].

Cellular Mps1 Engagement vs. NMS-P715

Cross-study comparable

IC50 2.5 nM (MDA-MB-468, pHH3-Ser10) vs. NMS-P715 182 nM (72.8-fold higher cellular potency)

Supports cellular target engagement interpretation

Cell lines and assay readouts differ; direct translation to other models requires validation

Evidence Dimension	Cellular inhibition of Mps1 (IC50)
Target Compound Data	2.5 nM (MDA-MB-468 cells, pHH3-Ser10 ELISA)
Comparator Or Baseline	NMS-P715: 182 nM (general cellular IC50, cell line not specified)
Quantified Difference	72.8-fold higher cellular potency for PF-7006
Conditions	PF-7006: MDA-MB-468 cells treated for 2h, pHH3-Ser10 readout. NMS-P715: Cellular mechanistic assay.

Why This Matters

This quantifiable potency differential is crucial for experimental design in cellular models, as achieving comparable target engagement may require micromolar concentrations of NMS-P715, potentially introducing off-target effects.

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source
• [2] Sigma-Aldrich. NMS-P715 Datasheet. Accessed via www-cq.sigmaaldrich.cn. View Source

Rb1-Selective Cytotoxicity

PF-7006 demonstrates a therapeutically exploitable cytotoxic window, selectively killing Rb1-deficient cells over their Rb1-competent counterparts in an isogenic cellular model. This property was explicitly demonstrated for PF-7006 and is described as a measure of its kinase selectivity [1].

Rb1-Selective Cytotoxicity

Direct comparison

Selective killing of Rb1-deficient vs. Rb1-competent isogenic cells (tHMECs)

Reported Rb1-status-dependent cytotoxicity context

Quantitative viability difference not specified in accessible abstract; described as qualitative selective effect

Evidence Dimension	Selective cytotoxicity (cellular viability)
Target Compound Data	PF-7006 is selectively cytotoxic to Rb1-deficient cells
Comparator Or Baseline	Rb1-competent cells (isogenic background)
Quantified Difference	Quantified difference not provided in abstract; described as a qualitative selective effect.
Conditions	Isogenic cellular model system, conditionally transformed human mammary epithelial cells (tHMECs).

Why This Matters

This Rb1-status-dependent cytotoxicity is not a universal property of all Mps1 inhibitors and provides a genetic rationale for patient stratification or model selection when using PF-7006, making it preferable for studies investigating synthetic lethal interactions.

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source

In Vivo Toxicity Profile

The in vivo tolerability of PF-7006 is uniquely well-characterized, revealing dose-limiting gastrointestinal toxicity, body weight loss, and neutropenia at efficacious doses. This toxicity profile provides a critical benchmark for mitoprotection studies, where co-administration with the CDK4/6 inhibitor palbociclib was shown to rescue normal cells from PF-7006-induced apoptosis [1].

In Vivo Toxicity Profile

Direct comparison

Dose-limiting body weight loss, GI toxicity, neutropenia at efficacious doses (25/5 mg/kg)

Reported in vivo tolerability context for mitoprotection modeling

HCC1806 xenograft; co-treatment with CDK4/6 inhibitor palbociclib rescues normal cells in vitro

Evidence Dimension	In vivo tolerability and toxicity mitigation
Target Compound Data	Efficacy at 25 mg/kg and 5 mg/kg doses caused dose-limiting body weight loss, GI toxicities, and neutropenia. Moribund euthanasia required at 5 mg/kg daily dose.
Comparator Or Baseline	Co-treatment with palbociclib (CDK4/6 inhibitor) protected human bone marrow cells from PF-7006-dependent apoptosis in vitro [1].
Quantified Difference	Not a single numeric comparator, but a distinct phenotypic outcome that distinguishes PF-7006's known safety liabilities.
Conditions	HCC1806 TNBC xenograft model in CB17/lcr.Cg-PrkdcscidLystbg mice; in vitro human bone marrow mononuclear cell assays.

Why This Matters

For procuring scientists, the explicit toxicity data for PF-7006 transforms it from a simple Mps1 inhibitor into a validated tool for investigating mitoprotection strategies with CDK4/6 inhibitors, a research avenue not supported by the available data for other Mps1 inhibitors.

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source

PF-7006: Oncology Research Applications

Mps1-Dependent Mitotic Catastrophe in Rb1-Mutant Cancers

Leveraging the demonstrated selectivity of PF-7006 for Rb1-deficient cells over Rb1-competent cells in an isogenic model system [1], this compound is ideally suited for mechanistic studies exploring synthetic lethality between Mps1 inhibition and RB1 loss. Its high cellular potency (IC50 2.5 nM) ensures complete mitotic checkpoint abrogation at low concentrations, minimizing confounding off-target effects in long-term viability assays.

Mitoprotection with CDK4/6 Inhibitors

PF-7006 is the only Mps1 inhibitor for which a comprehensive toxicity mitigation strategy has been published. Its characterized dose-limiting neutropenia and gastrointestinal toxicity provide a reliable positive control for studies aiming to protect normal tissues using G1-arresting agents like palbociclib [1]. The established in vitro models (human bone marrow mononuclear cells, IEC-6 rat intestinal epithelial cells) using PF-7006 serve as a ready-made experimental template.

PD Biomarker Validation in TNBC Xenografts

The in vivo pharmacology of PF-7006 is well-defined, with established PK/PD relationships using pHH3-Ser10 as a downstream biomarker in the HCC1806 TNBC xenograft model [1]. This makes PF-7006 a benchmark standard for validating new Mps1-targeting compounds or pharmacodynamic assays, as its engagement biomarkers and tumor growth inhibition metrics are publicly available for direct comparison.

Kinome Selectivity Profiling

As an ATP-competitive inhibitor with a reported Ki of 0.27 nM against Mps1 and demonstrated functional selectivity via the Rb1-isogenic system, PF-7006 is a superior tool for studies requiring tight control over mitotic checkpoint signaling [1]. Its selectivity profile has been assessed against a broad panel of kinases at 1 μM, providing a documented baseline for any off-target kinase activity that might be relevant in specific cellular backgrounds.

Application

Selection Property

Validation Focus

Rb1-mutant cancer synthetic lethality studies

Rb1-status-dependent cytotoxicity profile

Isogenic cell viability and mitotic catastrophe endpoints

Mitoprotection strategy research

Published in vivo toxicity benchmark dataset

Bone marrow and intestinal epithelial cell rescue assays with CDK4/6 inhibitor

Pharmacodynamic biomarker validation

Target engagement biomarker pHH3-Ser10 in TNBC models

PK/PD relationship in HCC1806 xenograft studies

Kinome selectivity profiling studies

Kinase selectivity at 1 μM against broad panel

Off-target kinase activity assessment in relevant cell backgrounds

• [1] Martinez, R., et al. (2015). Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. PLoS ONE, 10(9), e0138616. View Source